2-(4-chloro-3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-ethylbenzyl)acetamide

• CAS No.: 4878-80-2
• Molecular Formula: C23H28ClNO4S
• Molecular Weight: 450.0 g/mol
• IUPAC Name: 2-(4-chloro-3,5-dimethylphenoxy)-N-(1,1-dioxothiolan-3-yl)-N-[(4-ethylphenyl)methyl]acetamide
• InChI: InChI=1S/C23H28ClNO4S/c1-4-18-5-7-19(8-6-18)13-25(20-9-10-30(27,28)15-20)22(26)14-29-21-11-16(2)23(24)17(3)12-21/h5-8,11-12,20H,4,9-10,13-15H2,1-3H3
• InChI Key: FKSSSTCGBUVHTJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CN(C2CCS(=O)(=O)C2)C(=O)COC3=CC(=C(C(=C3)C)Cl)C

Description

This compound is a substituted acetamide featuring a 4-chloro-3,5-dimethylphenoxy group at the α-carbon and two nitrogen-bound substituents: a 1,1-dioxidotetrahydrothiophen-3-yl (sulfone ring) and a 4-ethylbenzyl moiety. Its molecular formula is C₂₂H₂₅ClN₂O₄S, with a calculated molecular weight of 448.96 g/mol. The sulfone group enhances solubility and metabolic stability, while the ethylbenzyl and chloro-dimethylphenoxy groups contribute to lipophilicity and target-binding specificity. Such acetamides are typically investigated for enzyme inhibition (e.g., kinase or protease targets) or receptor modulation due to their structural versatility .

Biological Activity

2-(4-chloro-3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-ethylbenzyl)acetamide is a synthetic compound that has garnered attention in pharmacological research due to its potential biological activities. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound can be described by its molecular formula $C_{19}H_{24}ClN_{2}O_{3S}$ and a molecular weight of approximately 374.92 g/mol. The structure features a chloro-substituted phenoxy moiety linked to a tetrahydrothiophene and an ethylbenzyl group, which may contribute to its biological properties.

Research indicates that compounds similar to 2-(4-chloro-3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-ethylbenzyl)acetamide may act on various biological targets:

• GPR40 Agonism : The compound is hypothesized to interact with G-protein coupled receptors (GPCRs), particularly GPR40, which plays a significant role in insulin secretion and glucose metabolism. This interaction could position the compound as a potential therapeutic agent for metabolic disorders such as type 2 diabetes .
• Cytotoxicity : Related compounds have demonstrated cytotoxic effects against cancer cell lines. For instance, compounds with similar structures have shown up to 94% inhibition of human melanoma cells at concentrations of 100 µg/ml .

Biological Activity Data

The following table summarizes key biological activities associated with the compound and its analogs:

Activity Type	Observed Effects	Reference
Cytotoxicity	Inhibition of melanoma cell growth
GPR40 Activation	Enhanced insulin secretion
Antimicrobial	Potential antibacterial properties	Not extensively documented
Anti-inflammatory	Modulation of inflammatory pathways	Not extensively documented

Case Studies

Several studies have investigated the biological activity of compounds structurally related to 2-(4-chloro-3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-ethylbenzyl)acetamide:

• Study on GPR40 Agonists : A study published in Cell Metabolism examined the effects of phenyl alkanoic acid derivatives on GPR40 activation. The findings suggested that these compounds could enhance insulin secretion in vitro and in vivo models, indicating potential for diabetes treatment .
• Cytotoxicity Assessment : Research involving various acetamide derivatives demonstrated significant cytotoxicity against several cancer cell lines. One derivative exhibited over 90% inhibition in melanoma cells, suggesting that modifications in the side chains could enhance therapeutic efficacy .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Analysis

Table 1: Key Structural Features and Properties

Compound Name	Molecular Formula	Substituents	Molecular Weight (g/mol)	Key Functional Attributes
Target Compound	C₂₂H₂₅ClN₂O₄S	4-Chloro-3,5-dimethylphenoxy, 4-ethylbenzyl, 1,1-dioxidotetrahydrothiophen-3-yl	448.96	High lipophilicity, sulfone-enhanced stability
N-(4-chlorobenzyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-(2-methoxyphenoxy)acetamide	C₂₀H₂₂ClNO₅S	2-Methoxyphenoxy, 4-chlorobenzyl, sulfone ring	423.91	Moderate solubility (methoxy), lower logP vs. target
2-[1-(4-Chlorobenzoyl)-5-methoxy-2-methylindol-3-yl]-N-(4-methoxy-3,5-dimethylphenyl)acetamide	C₂₇H₂₄ClN₃O₄	Indole core, 4-chlorobenzoyl, dual methoxy-dimethylphenyl	~490.0	Indole-mediated π-stacking, potential CNS activity
N-(4-Chloro-2-nitrophenyl)-N-(methylsulfonyl)acetamide	C₉H₉ClN₂O₅S	Nitrophenyl, methylsulfonyl	292.7	Electron-withdrawing nitro group, reactive intermediate

Physicochemical and Pharmacokinetic Properties

• In contrast, the methoxy substituents in the compound reduce logP (~3.8), improving solubility but possibly reducing bioavailability .
• Metabolic Stability : The sulfone ring in the target and compounds resists oxidative metabolism compared to the methylsulfonyl group in ’s analog, which may undergo faster clearance .
• Reactivity : The nitro group in ’s compound confers electrophilicity, making it a reactive intermediate for heterocycle synthesis but less stable under physiological conditions .